Cas no 1806276-07-2 (Methyl 3-cyano-2-mercapto-6-methylbenzoate)

• Product Name: Methyl 3-cyano-2-mercapto-6-methylbenzoate
• CAS No: 1806276-07-2
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 4951754
• Update Time: 2025-07-21

Methyl 3-cyano-2-mercapto-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-mercapto-6-methylbenzoate

• Inchi： 1S/C10H9NO2S/c1-6-3-4-7(5-11)9(14)8(6)10(12)13-2/h3-4,14H,1-2H3
• InChI Key： UVAWWBDPJVVKCD-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=CC(C)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-cyano-2-mercapto-6-methylbenzoate

Methyl 3-cyano-2-mercapto-6-methylbenzoate (CAS No. 1806276-07-2): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 3-cyano-2-mercapto-6-methylbenzoate (CAS No. 1806276-07-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoic acid derivatives and is characterized by the presence of a cyano group, a mercapto group, and a methyl substituent. These functional groups contribute to its chemical reactivity and biological activity, making it an intriguing candidate for various research and development efforts.

The chemical structure of Methyl 3-cyano-2-mercapto-6-methylbenzoate (CAS No. 1806276-07-2) can be represented as follows: C₁₀H₉NO₂S. The cyano group (−CN) is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The mercapto group (−SH) is highly reactive and can participate in various chemical reactions, including oxidation, alkylation, and metal coordination. The methyl group (−CH₃) provides additional steric and electronic effects that can modulate the compound's overall behavior.

In recent years, Methyl 3-cyano-2-mercapto-6-methylbenzoate has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Methyl 3-cyano-2-mercapto-6-methylbenzoate has also been investigated for its antioxidant properties. The mercapto group is known to be a potent scavenger of reactive oxygen species (ROS), which are implicated in various pathological conditions including neurodegenerative diseases and cardiovascular disorders. Research has demonstrated that this compound can effectively reduce oxidative stress in cellular models, indicating its potential as a protective agent against oxidative damage.

In addition to its direct biological activities, Methyl 3-cyano-2-mercapto-6-methylbenzoate has shown promise as a lead compound for drug discovery. Its unique structural features make it an excellent starting point for the design and synthesis of novel derivatives with enhanced therapeutic properties. For example, modifications to the cyano group or the introduction of additional functional groups can significantly alter the compound's pharmacological profile, potentially leading to more potent or selective drugs.

The synthesis of Methyl 3-cyano-2-mercapto-6-methylbenzoate has been well-documented in the literature. One common synthetic route involves the reaction of 3-cyano-2-thiobenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method yields high purity products with good yields, making it suitable for large-scale production.

The safety profile of Methyl 3-cyano-2-mercapto-6-methylbenzoate is another important aspect to consider. While detailed toxicological studies are still ongoing, preliminary data suggest that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, Methyl 3-cyano-2-mercapto-6-methylbenzoate (CAS No. 1806276-07-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique combination of functional groups endows it with valuable biological activities, including anti-inflammatory and antioxidant properties. Ongoing research continues to explore its therapeutic potential and optimize its use in drug development. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.